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Compound of Interest

Compound Name: Linalyl hexanoate

Cat. No.: B1223099

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the available data and standardized protocols
for assessing the environmental fate and ecotoxicity of Linalyl hexanoate (CAS No. 7779-23-
9). Due to the limited availability of experimental data for Linalyl hexanoate, this document
incorporates predicted data from Quantitative Structure-Activity Relationship (QSAR) models
and read-across data from the structurally similar compound, linalyl acetate.

Physicochemical Properties

A summary of the key physicochemical properties of Linalyl hexanoate is presented in Table
1. These properties are crucial for predicting its environmental distribution and potential for
bioaccumulation.

Table 1: Physicochemical Properties of Linalyl Hexanoate
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Property Value Reference
Molecular Formula C16H2802 N/A
Molecular Weight 252.4 g/mol N/A
Appearance Oily liquid [1]

Specific Gravity 0.900 @ 25°C [N/A]

- 0.08645 mg/L @ 25°C
Water Solubility (estimated) [N/A]
estimate

Flash Point 80.56 °C [N/A]

Log Kow (Octanol-Water ]
N o 5.4 (estimated) ECOSAR v2.2
Partition Coefficient)

Environmental Fate

The environmental fate of Linalyl hexanoate is primarily governed by biodegradation and
hydrolysis. Photolysis may also contribute to its degradation in aquatic environments.

Biodegradation

Linalyl hexanoate is expected to be readily biodegradable. The primary degradation pathway
is likely initiated by the enzymatic hydrolysis of the ester bond by microbial esterases, yielding
linalool and hexanoic acid.[2] Both of these degradation products are known to be readily
biodegradable.
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Caption: Predicted aerobic biodegradation pathway of Linalyl hexanoate.
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Hydrolysis

As an ester, Linalyl hexanoate is susceptible to abiotic hydrolysis, particularly at alkaline pH.
The rate of hydrolysis is dependent on pH and temperature.

Photolysis

Direct phototransformation in water is possible if the compound absorbs light in the
environmentally relevant UV spectrum (>290 nm).

Ecotoxicity

Due to the lack of experimental ecotoxicity data for Linalyl hexanoate, a QSAR-based
prediction was performed using the US EPA's ECOSAR™ v2.2. For comparative purposes,
available experimental data for the structurally similar compound, linalyl acetate, is also

provided.

Table 2: Predicted Aquatic Ecotoxicity of Linalyl Hexanoate (ECOSAR™ v2.2)

Organism Endpoint Predicted Value (mg/L)
Fish (Fathead Minnow) 96-h LCso 1.3
Aquatic Invertebrates (Daphnia
48-h ECso 1.8
magna)
Green Algae
(Pseudokirchneriella 96-h ECso 0.8
subcapitata)

Table 3: Experimental Aquatic Ecotoxicity of Linalyl Acetate (CAS No. 115-95-7) for Read-
Across
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Experimental Value

Organism Endpoint Reference
(mglL)
Fish (Cyprinus carpio)  96-h LCso 11 [3]
Aquatic Invertebrates
] 48-h ECso 15 [3]
(Daphnia magna)
Green Algae
(Scenedesmus 72-h ECso 16 [4]

subspicatus)

Experimental Protocols

The following section outlines the recommended experimental protocols for determining the
environmental fate and ecotoxicity of Linalyl hexanoate, based on OECD guidelines.

Linalyl Hexanoate

Environmental Fate Assessatent cotoxicity Assessment

Fish Acute Toxicity Test
(OECD 203)

Daphnia sp. Acute Immobilisation Test
(OECD 202)

Direct Phototransformation
(OECD 316)

Algal Growth Inhibition Test
(OECD 201)

Hydrolysis as a function of pH

Ready Biodegradability
(OECD 111)

(OECD 301F)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. OECD 111: Hydrolysis as a Function of pH | ibacon GmbH [ibacon.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://ecosar.software.informer.com/
https://ecosar.software.informer.com/
https://www.oecd.org/en/publications/2023/07/test-no-316-phototransformation-of-chemicals-in-water-direct-photolysis_g1gh9d8e.html
https://www.benchchem.com/product/b1223099?utm_src=pdf-body
https://www.benchchem.com/product/b1223099?utm_src=pdf-body-img
https://www.benchchem.com/product/b1223099?utm_src=pdf-custom-synthesis
https://www.ibacon.com/your-study-type/environmental-fate/transformation-water/oecd-111-hydrolysis-function-ph
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Interdisciplinary & Advanced Applications

Check Availability & Pricing

2. oecd.org [oecd.org]

3. ecosar.software.informer.com [ecosar.software.informer.com]

4. oecd.org [oecd.org]

 To cite this document: BenchChem. [Application Notes and Protocols: Environmental Fate
and Ecotoxicity of Linalyl Hexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1223099#environmental-fate-and-ecotoxicity-of-
linalyl-hexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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